Cas no 1416276-99-7 (1-methyl-3-trifluoromethanesulfonylbenzene)
1416276-99-7 structure
Product Name:1-methyl-3-trifluoromethanesulfonylbenzene
CAS No:1416276-99-7
MF:C8H7F3O2S
MW:224.200191736221
CID:6832412
PubChem ID:54248870
Update Time:2025-03-27
1-methyl-3-trifluoromethanesulfonylbenzene Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL168093
- 1-methyl-3-(trifluoromethylsulfonyl)benzene
- QWDXSKWKKPIBPA-UHFFFAOYSA-N
- 1416276-99-7
- 1-methyl-3-trifluoromethanesulfonylbenzene
-
- Inchi: 1S/C8H7F3O2S/c1-6-3-2-4-7(5-6)14(12,13)8(9,10)11/h2-5H,1H3
- InChI Key: QWDXSKWKKPIBPA-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(C1C=CC=C(C)C=1)(=O)=O
Computed Properties
- Exact Mass: 224.01188512Da
- Monoisotopic Mass: 224.01188512Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 42.5Ų
1-methyl-3-trifluoromethanesulfonylbenzene Related Literature
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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